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Compound of Interest

Compound Name:
(3-Hydroxy-1-propenyl)sulfur

pentafluoride

Cat. No.: B1176603 Get Quote

The proper disposal of (3-Hydroxy-1-propenyl)sulfur pentafluoride, a potentially reactive

and hazardous organosulfur compound, is critical to ensure laboratory safety and

environmental protection. Due to the presence of the highly toxic sulfur pentafluoride group,

this compound must be treated as hazardous waste.[1][2] Adherence to strict disposal

protocols is essential to mitigate risks of exposure and adverse reactions.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the specific Safety Data

Sheet (SDS) for (3-Hydroxy-1-propenyl)sulfur pentafluoride. In the absence of a specific

SDS, the following precautions, based on similar hazardous sulfur compounds, must be

observed.

Personal Protective Equipment (PPE): All personnel handling the compound must wear

appropriate PPE to prevent contact with skin and eyes, and to avoid inhalation of any vapors.

[3][4]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile, neoprene).

Eye Protection: Use safety glasses with side shields or chemical safety goggles.[5] A face

shield may be necessary if there is a splash hazard.[5]
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Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill,

chemical-resistant clothing may be required.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid breathing in any potential vapors.[6]

Step-by-Step Disposal Protocol
The disposal of (3-Hydroxy-1-propenyl)sulfur pentafluoride should be managed through a

certified hazardous waste disposal program. Do not attempt to neutralize or dispose of this

chemical down the drain.[6]

Waste Segregation:

Do not mix (3-Hydroxy-1-propenyl)sulfur pentafluoride waste with other waste streams,

especially incompatible materials.[7]

Store in a dedicated, clearly labeled hazardous waste container.[7]

Container Selection and Labeling:

Use a container that is in good condition and compatible with the chemical. The original

container is often a suitable choice.[7]

The container must be securely sealed to prevent leaks or spills.[3]

Label the container clearly with the words "HAZARDOUS WASTE" and the full chemical

name: "(3-Hydroxy-1-propenyl)sulfur pentafluoride".[7] The label should also include

the approximate quantity and date of accumulation.

Storage of Waste:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

Satellite Accumulation Area (SAA) near the point of generation.[7]

The storage area should be away from heat, ignition sources, and incompatible materials.

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1754503&productDescription=3-NTROPHENLSULFR+PENTFLR+95+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1176603?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1754503&productDescription=3-NTROPHENLSULFR+PENTFLR+95+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1176603?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.echemi.com/sds/sulphur-chloropentafluoride-pd180521114671.html
https://www.benchchem.com/product/b1176603?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.echemi.com/sds/sulphur-chloropentafluoride-pd180521114671.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal.

Provide them with a complete and accurate description of the waste.

Spill and Emergency Procedures
In the event of a spill, evacuate the area immediately and ensure it is well-ventilated.[3] For a

small spill, and only if you are trained to do so, use an inert absorbent material to contain the

spill.[6] Place the absorbed material into a sealed, labeled container for hazardous waste

disposal. For large spills, or if you are unsure how to proceed, contact your EHS department or

emergency services.

Exposure Response:

Skin Contact: Immediately wash the affected area with soap and plenty of water and seek

medical attention.[3] Remove contaminated clothing.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Quantitative Data Summary
While specific data for (3-Hydroxy-1-propenyl)sulfur pentafluoride is not readily available,

the table below summarizes key hazard information for related sulfur pentafluoride compounds,

highlighting the need for caution.
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Property
Sulfur
Pentafluoride

Sulfur Chloride
Pentafluoride

Phenylmethanesulf
onyl Fluoride

Molecular Formula S₂F₁₀ SF₅Cl C₇H₇FO₂S

Appearance Colorless liquid or gas Colorless gas White crystalline solid

Primary Hazards
Highly toxic by

inhalation
Highly toxic, corrosive

Toxic if swallowed,

causes severe skin

burns and eye

damage

Boiling Point 29 °C -21 °C
92-94 °C (at 0.1

mmHg)

Notes

Decomposes on

heating to form toxic

fumes.

Reacts with water. Moisture sensitive.

This data is for illustrative purposes to emphasize the hazardous nature of related compounds.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of (3-Hydroxy-1-
propenyl)sulfur pentafluoride.
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Caption: Workflow for the safe disposal of (3-Hydroxy-1-propenyl)sulfur pentafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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